Cas no 59739-05-8 (Tert-butyl 2-aminothiophene-3-carboxylate)

Tert-butyl 2-aminothiophene-3-carboxylate structure
59739-05-8 structure
Product Name:Tert-butyl 2-aminothiophene-3-carboxylate
CAS No:59739-05-8
Molecular Formula:C9H13NO2S
Molecular Weight:199.2700
MDL:MFCD03095194
CID:366460
PubChem ID:10845692

Tert-butyl 2-aminothiophene-3-carboxylate Properties

Names and Identifiers

    • tert-Butyl 2-aminothiophene-3-carboxylate
    • 2-AMINOTHIOPHENE-3-CARBOXYLIC ACID T-BUTYL ESTER
    • 3-Thiophenecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
    • 2-Aminothiophene-3-carboxylic acid t-butylester
    • PubChem7739
    • MMDNHEKRFNBVIM-UHFFFAOYSA-N
    • AB13558
    • t-butyl 2-amino-thiophene-3-carboxylate
    • SY043040
    • N636
    • tert-butyl 2-azanylthiophene-3-carboxylate
    • AB0015933
    • ST24025846
    • M
    • tert-butyl 2-aminothiophene-3-carboxylate
    • 59739-05-8
    • Z1198161568
    • O12110
    • 3,5-Diiodo-L-tyrosineethylesterhydrochloride
    • DTXSID20445696
    • SCHEMBL4144275
    • 2-amino-3-thiophenecarboxylic acid tert-butyl ester
    • FT-0647664
    • DS-3016
    • CS-W009181
    • AKOS006280290
    • 1,1-dimethylethyl 2-amino-3-thiophenecarboxylate
    • MFCD03095194
    • EN300-141255
    • A832443
    • 2-Amino-thiophene-3-carboxylic acid tert-butyl ester
    • 2-AMINOTHIOPHENE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 2-Aminothiophene-3-carboxylic acid t-Butyl ester
    • Tert-butyl 2-aminothiophene-3-carboxylate
    • Tert-butyl2-aminothiophene-3-carboxylate
    • MDL: MFCD03095194
    • InChIKey: MMDNHEKRFNBVIM-UHFFFAOYSA-N
    • Inchi: 1S/C9H13NO2S/c1-9(2,3)12-8(11)6-4-5-13-7(6)10/h4-5H,10H2,1-3H3
    • SMILES: S1C([H])=C([H])C(=C1N([H])[H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 199.06700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 199.06669983g/mol
  • Heavy Atom Count: 13
  • Complexity: 200
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 80.6

Experimental Properties

  • LogP: 2.86680
  • PSA: 80.56000
  • Refractive Index: 1.56
  • Boiling Point: 289.6°C at 760 mmHg
  • Melting Point: No data available
  • Vapor Pressure: No data available
  • Flash Point: No data available
  • Color/Form: No data avaiable
  • Density: No data available

Tert-butyl 2-aminothiophene-3-carboxylate Security Information

Tert-butyl 2-aminothiophene-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 2-aminothiophene-3-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EB4W-250mg
2-AMINOTHIOPHENE-3-CARBOXYLIC ACID T-BUTYL ESTER
59739-05-8 95%
250mg
$29.00 2025-02-26
A2B Chem LLC
AG66816-250mg
2-Aminothiophene-3-carboxylic acid t-butyl ester
59739-05-8 95%
250mg
$11.00
Aaron
AR00EBD8-250mg
2-AMINOTHIOPHENE-3-CARBOXYLIC ACID T-BUTYL ESTER
59739-05-8 97%
250mg
$6.00 2025-02-27
abcr
AB438793-1 g
tert-Butyl 2-aminothiophene-3-carboxylate; .
59739-05-8
1g
€108.70 2023-04-22
Apollo Scientific
OR471669-5g
tert-Butyl 2-aminothiophene-3-carboxylate
59739-05-8 98%
5g
£91.00 2025-02-20
Chemenu
CM199156-5g
tert-Butyl 2-aminothiophene-3-carboxylate
59739-05-8 97%
5g
$202 2021-08-05
Enamine
EN300-141255-0.05g
tert-butyl 2-aminothiophene-3-carboxylate
59739-05-8 95%
0.05g
$19.0 2023-07-09
eNovation Chemicals LLC
D686349-5g
tert-Butyl 2-Aminothiophene-3-carboxylate
59739-05-8 98%
5g
$115 2022-06-07
Matrix Scientific
119134-250mg
tert-Butyl 2-aminothiophene-3-carboxylate, 95+%
59739-05-8 95+%
250mg
$706.00 2023-09-05
TRC
B810035-50mg
tert-Butyl 2-Aminothiophene-3-carboxylate
59739-05-8
50mg
$ 50.00 2022-06-06

Tert-butyl 2-aminothiophene-3-carboxylate Synthesis

Tert-butyl 2-aminothiophene-3-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:59739-05-8)Tert-butyl 2-aminothiophene-3-carboxylate
A832443
Purity:99%
Quantity:25g
Price($):298.0